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Compound of Interest

Compound Name: AVE 0991 sodium salt

Cat. No.: B605699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the long-term stability of AVE

0991 solutions, including recommended storage conditions, formulation protocols, and

methods for assessing stability. The information is intended to guide researchers in maintaining

the integrity and activity of AVE 0991 for experimental use.

Introduction
AVE 0991 is a nonpeptide agonist of the Mas receptor, mimicking the beneficial effects of

Angiotensin-(1-7) [Ang-(1-7)]. It is a key component of the protective arm of the renin-

angiotensin system (RAS), which involves the ACE2/Ang-(1-7)/Mas axis and counteracts the

classical ACE/Angiotensin II/AT1 receptor pathway. Given its therapeutic potential, ensuring the

stability of AVE 0991 in solution is critical for obtaining reliable and reproducible experimental

results.

Long-Term Storage and Stability of AVE 0991
Proper storage is crucial for maintaining the stability of AVE 0991. Stability is dependent on the

form of the compound (powder vs. solution) and the storage temperature.

Storage Recommendations
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Form
Storage
Temperature

Duration Notes

Powder -20°C Up to 3 years Protect from moisture.

4°C Up to 2 years
For shorter-term

storage.

In Solvent (e.g.,

DMSO)
-80°C Up to 2 years

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C Up to 1 year
For shorter-term

storage.

AVE 0991 Sodium

Salt in Solvent
-80°C Up to 6 months

-20°C Up to 1 month

It is highly recommended to prepare working solutions for in vivo experiments fresh on the

same day of use to ensure maximum potency.

Preparation of AVE 0991 Solutions
AVE 0991 is soluble in organic solvents such as DMSO and ethanol. For in vivo studies, a

common formulation involves a multi-component solvent system.

Protocol for Preparing a 1 mM Stock Solution in DMSO
Weigh the required amount of AVE 0991 powder.

Add the appropriate volume of high-quality, anhydrous DMSO to achieve a 1 mM

concentration.

Vortex or sonicate briefly to ensure complete dissolution.

Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term stability.
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Protocol for In Vivo Formulation (Example)
For a final concentration suitable for in vivo administration, a co-solvent system is often used.

The following is an example protocol; however, the final formulation may need to be optimized

for your specific experimental conditions.

Prepare a stock solution of AVE 0991 in DMSO (e.g., 10 mg/mL).

To prepare the final injection solution, sequentially add the following components, ensuring

the solution is clear after each addition:

10% DMSO (from the stock solution)

40% PEG300

5% Tween 80

45% Saline

Mix thoroughly by vortexing. Sonication may be used to aid dissolution.

This formulation should be prepared fresh on the day of the experiment.

Signaling Pathway of AVE 0991
AVE 0991 exerts its effects by binding to and activating the Mas receptor, a G-protein coupled

receptor. This activation triggers downstream signaling cascades that are generally protective

in various tissues.
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Caption: Signaling pathway of AVE 0991 via the Mas receptor.
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Experimental Protocols for Stability Assessment
To ensure the integrity of AVE 0991 solutions over time, a stability-indicating analytical method

is required. High-Performance Liquid Chromatography (HPLC) is a suitable technique for this

purpose.

Forced Degradation Studies
Forced degradation studies are essential to develop and validate a stability-indicating method.

These studies involve subjecting the AVE 0991 solution to harsh conditions to generate

degradation products.

Protocol for Forced Degradation:

Acid Hydrolysis: Incubate a solution of AVE 0991 in 0.1 M HCl at 60°C for 24 hours.

Base Hydrolysis: Incubate a solution of AVE 0991 in 0.1 M NaOH at 60°C for 24 hours.

Oxidative Degradation: Treat a solution of AVE 0991 with 3% H₂O₂ at room temperature for

24 hours.

Thermal Degradation: Expose a solid sample and a solution of AVE 0991 to 80°C for 48

hours.

Photodegradation: Expose a solution of AVE 0991 to UV light (254 nm) for 24 hours.

Analyze the stressed samples by HPLC to identify and separate the degradation products

from the parent compound.

Stability-Indicating HPLC Method (Representative
Protocol)
This protocol is a representative method based on common practices for similar compounds

and should be validated for your specific application.

Chromatographic Conditions:
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Parameter Condition

Column
C18 reverse-phase column (e.g., 4.6 x 150 mm,

5 µm)

Mobile Phase A 0.1% Trifluoroacetic acid (TFA) in water

Mobile Phase B 0.1% Trifluoroacetic acid (TFA) in acetonitrile

Gradient 5% to 95% B over 20 minutes

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 220 nm

Injection Volume 10 µL

Sample Preparation for Stability Study:

Prepare a stock solution of AVE 0991 in the desired solvent (e.g., DMSO) at a known

concentration.

Store aliquots of the solution at the desired storage conditions (e.g., -80°C, -20°C, 4°C, and

room temperature).

At specified time points (e.g., 0, 1, 3, 6, 12 months), retrieve an aliquot.

Dilute the sample to a suitable concentration for HPLC analysis with the initial mobile phase

composition.

Inject the sample onto the HPLC system.

Data Analysis:

Integrate the peak area of AVE 0991 and any degradation products.

Calculate the percentage of AVE 0991 remaining at each time point relative to the initial time

point (T=0).
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A significant decrease in the peak area of AVE 0991 and the appearance of new peaks

indicate degradation.
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Caption: Experimental workflow for assessing the long-term stability of AVE 0991 solutions.

Factors Influencing Stability
Several factors can influence the long-term stability of AVE 0991 solutions. Understanding

these can help in minimizing degradation.
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Caption: Key factors that can affect the stability of AVE 0991 solutions.
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By adhering to these guidelines and protocols, researchers can be more confident in the

stability and reliability of their AVE 0991 solutions, leading to more accurate and reproducible

experimental outcomes.

To cite this document: BenchChem. [Application Notes and Protocols for Long-Term Stability
of AVE 0991 Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605699#long-term-stability-of-ave-0991-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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